![molecular formula C22H21N3O2 B2759188 5-(2,5-dimethylbenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1359451-28-7](/img/structure/B2759188.png)
5-(2,5-dimethylbenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2,5-dimethylbenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a pyrazolopyrazine derivative that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Characterization
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves the interaction of specific reagents to yield compounds with potential therapeutic applications. These compounds have been synthesized and characterized through various methods, including elemental analysis, IR, MS, 1H-NMR, and 13C-NMR spectroscopy. Such processes are crucial for the development of new molecules with desired properties for further pharmacological studies (Hassan, Hafez, & Osman, 2014).
Cytotoxicity Studies
Pyrazolo[1,5-a]pyrimidine derivatives have been screened for their cytotoxic activity against various cancer cell lines, demonstrating their potential as anticancer agents. The structure-activity relationship is a key focus, aiming to identify compounds with high efficacy and specificity for cancer cells. This includes studies on the synthesis of novel compounds expected to possess significant chemical and pharmacological activities (Mahmoud, El‐Bordany, & Elsayed, 2017).
Antioxidant and Anticancer Activities
The antioxidant and anticancer activities of synthesized pyrazolo[1,5-a]pyrimidine derivatives are evaluated to determine their effectiveness in neutralizing free radicals and inhibiting cancer cell growth. Such studies contribute to the identification of new therapeutic agents with potential applications in cancer treatment (Khotimah, Rahmadani, Rahmawati, & Ardana, 2018).
Anti-inflammatory and Antimicrobial Properties
Some pyrazole derivatives have been investigated for their anti-inflammatory and antimicrobial activities, showing promise as novel compounds for treating inflammation and infections. These compounds are evaluated for their efficacy against various bacterial and fungal strains, contributing to the development of new antimicrobial agents (Kendre, Landge, Jadhav, & Bhusare, 2013).
properties
IUPAC Name |
5-[(2,5-dimethylphenyl)methyl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c1-15-4-5-16(2)18(12-15)14-24-10-11-25-21(22(24)26)13-20(23-25)17-6-8-19(27-3)9-7-17/h4-13H,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMOPAZCPVKJTPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)OC)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,5-dimethylbenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.